Cas no 1805368-55-1 (6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805368-55-1
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4871509
• Update Time: 2025-07-18

6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5ClF5NO/c9-5-1-4(8(12,13)14)3(2-16)6(15-5)7(10)11/h1,7,16H,2H2
• InChI Key： CPYZFJLULIGZOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(CO)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol

6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805368-55-1): An Overview

6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805368-55-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in drug discovery and development.

The chemical structure of 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol is characterized by the presence of a pyridine ring substituted with a chlorine atom at the 6-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 4-position. Additionally, the methanol functional group is attached to the 3-position of the pyridine ring. This intricate arrangement of substituents imparts distinct chemical and physical properties to the compound, making it a valuable candidate for various scientific investigations.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of multiple fluorine atoms in 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol contributes to its stability and bioavailability, which are crucial factors in drug design. These properties have been explored in several studies, highlighting the potential of this compound as a lead molecule for developing new therapeutic agents.

One of the key areas of research involving 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play critical roles in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases makes 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol an attractive candidate for further investigation in drug discovery programs.

Beyond its enzymatic inhibition properties, 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol has also been studied for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of certain viruses, including those responsible for respiratory infections. The mechanism by which it exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral entry or replication processes within host cells.

The synthesis of 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the sequential introduction of substituents onto a pyridine scaffold, followed by functional group modifications to achieve the desired final product. These synthetic strategies have been refined over time to improve efficiency and reduce costs, making it feasible to produce this compound on a larger scale for research and development purposes.

In addition to its biological activities, 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol has also been investigated for its physicochemical properties. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which are important considerations for formulation development. Its thermal stability and crystallization behavior have also been characterized, providing valuable insights into its handling and storage requirements.

The safety profile of 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol is another critical aspect that has been evaluated through preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805368-55-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in the field.